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Compound of Interest

Compound Name: 2-Propyl-2H-1,3-dioxepine

Cat. No.: B15430317 Get Quote

Initial research indicates that while direct applications of 2-Propyl-2H-1,3-dioxepine in the

fragrance industry are not documented in publicly available scientific literature or patents,

several structurally related dioxepine derivatives have been identified as valuable fragrance

ingredients. This document provides detailed application notes and protocols for these related

compounds, specifically substituted 5-formyl-1,3-dioxepanes and 4,7-dihydro-1,3-dioxepines,

which exhibit interesting olfactory properties.

Introduction to Dioxepine Derivatives in Fragrance
The fragrance industry is in constant pursuit of novel molecules that can provide unique and

desirable scents for a wide range of products, from fine perfumes to household cleaning

agents. Dioxepine derivatives have emerged as a class of heterocyclic compounds with

significant potential in this field. Their seven-membered ring structure containing two oxygen

atoms can be variously substituted to produce a wide spectrum of odor profiles, ranging from

fresh, marine notes to citrus and amber-like scents.[1][2]

While information on 2-Propyl-2H-1,3-dioxepine is scarce, research and patent literature

describe the synthesis and olfactory properties of other functionalized dioxepines, highlighting

their value in perfumery.
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Application Notes for Substituted Dioxepine
Derivatives
Substituted 5-Formyl-1,3-Dioxepanes
Substituted 5-formyl-1,3-dioxepanes are noted for their diverse and characteristic new odor

notes.[1] A notable example is 2-propyl-5-formyl-1,3-dioxepan, which is explicitly mentioned as

a fragrance compound.[1] These compounds are particularly interesting for their ability to

impart unique fragrance combinations. For instance, 2-tert-Butyl-5-formyl-1,3-dioxepan is

described as having a highly interesting scent combination reminiscent of both the freshness of

the sea and lily of the valley.[1]

Table 1: Olfactory Properties of Selected 5-Formyl-1,3-Dioxepane Derivatives

Compound Name Reported Odor Profile Reference

2-tert-Butyl-5-formyl-1,3-

dioxepan
Fresh, marine, lily of the valley [1]

2-Propyl-5-formyl-1,3-dioxepan
Fragrance compound (specific

notes not detailed)
[1]

2-Isopropyl-5-formyl-1,3-

dioxepan

Fragrance compound (specific

notes not detailed)
[1]

2-Pentyl-4,7-dimethyl-5-formyl-

1,3-dioxepan

Fragrance compound (specific

notes not detailed)
[1]

4,7-Dihydro-1,3-Dioxepines
4,7-Dihydro-1,3-dioxepine derivatives are valued in perfumery for their ability to impart citrus

and amber-like notes and for their odor-enhancing properties.[2] These compounds can be

used in fragrance compositions in amounts ranging from 1 to 200 parts by weight per 1000

parts.[2] For achieving special effects, their concentration can be increased to 20-90% by

weight.[2]

An interesting example is 4,7-dihydro-2-(3-pentyl)-l,3-dioxepin, which possesses aroma

properties characteristic of freshly harvested carrots, making it a potential substitute for natural
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carrot seed oil in flavor and fragrance applications.[2] Another derivative, 4,7-dihydro-2-

isopentyl-2-methyl-l,3-dioxepin, has an interesting fresh floral scent with linalool and coriander

character.[2]

Experimental Protocols
Synthesis of 2-Propyl-4,7-dimethyl-4,7-dihydro-1,3-
dioxepine
This protocol is based on the synthesis of a related compound as described in patent literature.

[1]

Materials:

3-hexen-2,5-diol (580 g, 5 mol)

p-toluenesulfonic acid (3 g)

n-butanal (360 g, 5 mol)

Toluene (1 L)

25% aqueous sodium hydroxide solution (10 ml)

Water

Procedure:

A mixture of 3-hexen-2,5-diol, p-toluenesulfonic acid, n-butanal, and toluene is heated to

boiling under reflux.

The water of reaction (108 ml) is removed over a period of 3 hours.

The mixture is allowed to cool to room temperature.

10 ml of a 25% aqueous sodium hydroxide solution is added.

The mixture is washed with a small amount of water until neutral.
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Toluene is removed at 50 to 60 °C under reduced pressure.

The residue is distilled at 0.1 mbar to yield 2-propyl-4,7-dimethyl-4,7-dihydro-1,3-dioxepine.

Expected Yield: 681 g (4 mol) Boiling Point: 70 °C at 0.1 mbar

Synthesis of 4,7-Dihydro-2-isopentyl-2-methyl-1,3-
dioxepin
This protocol is adapted from a patented procedure for a similar compound.[2]

Materials:

2-Butene-l,4-diol

An oxo compound of the general formula R¹-CO-R² (in this case, methyl isopentyl ketone)

Acidic catalyst (e.g., citric acid)

Cyclohexane

5% aqueous sodium hydroxide solution

Water

Procedure:

2-Butene-l,4-diol is reacted with the corresponding oxo compound (methyl isopentyl ketone)

in the presence of an acidic catalyst in a suitable solvent like cyclohexane.

The reaction mixture is heated, and the water formed is removed azeotropically over

approximately 24 hours.

After cooling to room temperature, the acidic catalyst is neutralized by washing with a 5%

aqueous sodium hydroxide solution.

The mixture is then washed with water until neutral.
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Cyclohexane is removed by distillation under reduced pressure.

The final product, 4,7-dihydro-2-isopentyl-2-methyl-1,3-dioxepin, is obtained.

Expected Yield: 152 g (83% of theoretical) Boiling Point: 94 °C at 9.0 mmHg Purity (by gas

chromatography): 97.4%

Visualizations
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Caption: Synthetic pathways for fragrance-active dioxepine derivatives.
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Caption: General experimental workflow for the synthesis of dioxepine derivatives.
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Conclusion
While the specific compound 2-Propyl-2H-1,3-dioxepine does not have documented

applications in the fragrance industry based on available information, the broader class of

dioxepine derivatives, particularly substituted 5-formyl-1,3-dioxepanes and 4,7-dihydro-1,3-

dioxepines, are recognized for their valuable and diverse olfactory properties. The synthetic

protocols provided offer a basis for the laboratory preparation of these fragrant molecules.

Further research into the structure-odor relationships of various substituted dioxepines could

lead to the discovery of new and innovative fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15430317?utm_src=pdf-body
https://www.benchchem.com/product/b15430317?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP0221445A1/en
https://patents.google.com/patent/EP0221445A1/en
https://patents.google.com/patent/DE2407863B2/en
https://patents.google.com/patent/DE2407863B2/en
https://patents.google.com/patent/DE2407863B2/en
https://www.benchchem.com/product/b15430317#applications-of-2-propyl-2h-1-3-dioxepine-in-the-fragrance-industry
https://www.benchchem.com/product/b15430317#applications-of-2-propyl-2h-1-3-dioxepine-in-the-fragrance-industry
https://www.benchchem.com/product/b15430317#applications-of-2-propyl-2h-1-3-dioxepine-in-the-fragrance-industry
https://www.benchchem.com/product/b15430317#applications-of-2-propyl-2h-1-3-dioxepine-in-the-fragrance-industry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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